Cas no 1249074-00-7 (2-(dimethyl-1H-1,2,4-triazol-5-yl)acetic acid)

• Product Name: 2-(dimethyl-1H-1,2,4-triazol-5-yl)acetic acid
• CAS No: 1249074-00-7
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• MDL: MFCD16851634
• CID: 5618067
• PubChem ID: 62697606
• Update Time: 2025-09-23

2-(dimethyl-1H-1,2,4-triazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1249074-00-7
• EN300-2938313
• AKOS011992448
• 2-(dimethyl-1H-1,2,4-triazol-5-yl)acetic acid

• MDL： MFCD16851634
• Inchi： 1S/C6H9N3O2/c1-4-7-5(3-6(10)11)9(2)8-4/h3H2,1-2H3,(H,10,11)
• InChI Key： GPFWPFNZXZMWJL-UHFFFAOYSA-N
• SMILES： OC(CC1=NC(C)=NN1C)=O

Computed Properties

• Exact Mass: 155.069476538g/mol
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 68Ų

Additional information on 2-(dimethyl-1H-1,2,4-triazol-5-yl)acetic acid

Comprehensive Analysis of 2-(dimethyl-1H-1,2,4-triazol-5-yl)acetic acid (CAS No. 1249074-00-7): Properties, Applications, and Industry Trends

The compound 2-(dimethyl-1H-1,2,4-triazol-5-yl)acetic acid (CAS No. 1249074-00-7) is a specialized organic molecule featuring a 1,2,4-triazole core modified with a dimethyl group and an acetic acid side chain. This unique structure grants it versatile chemical properties, making it valuable in pharmaceutical research, agrochemical development, and material science. With increasing interest in heterocyclic compounds and their applications, this molecule has garnered attention for its potential in drug discovery and sustainable chemistry.

Recent studies highlight the growing demand for triazole derivatives due to their bioactivity and stability. Researchers are exploring 2-(dimethyl-1H-1,2,4-triazol-5-yl)acetic acid as a building block for novel small-molecule inhibitors, particularly in targeting enzymes involved in metabolic disorders. Its carboxylic acid functional group allows for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties. This adaptability aligns with the industry's shift toward green chemistry and atom-efficient synthesis.

In agrochemical applications, CAS No. 1249074-00-7 is investigated for its potential as a precursor to plant growth regulators or pesticide intermediates. The 1,2,4-triazole moiety is known to exhibit herbicidal and fungicidal activity, prompting studies into its environmental impact and degradation pathways. As regulatory agencies emphasize eco-friendly formulations, this compound's biodegradability profile becomes a critical research focus.

From a synthetic perspective, the preparation of 2-(dimethyl-1H-1,2,4-triazol-5-yl)acetic acid often involves multistep organic reactions, including cyclization and hydrolysis. Optimizing these processes for high yield and low waste is a priority for manufacturers. Analytical techniques like HPLC and NMR spectroscopy are essential for quality control, ensuring purity levels meet industry standards for research and commercial use.

The compound's thermal stability and solubility profile make it suitable for polymeric material modifications. Innovations in smart materials and biodegradable plastics have spurred interest in incorporating triazole-based additives to enhance material performance. This aligns with the broader trend of sustainable industrial solutions, where functionalized heterocycles play a pivotal role.

Market trends indicate rising investments in custom synthesis services for niche compounds like CAS No. 1249074-00-7. Pharmaceutical companies and academic institutions seek reliable suppliers to support high-throughput screening campaigns. Additionally, the integration of AI-driven drug design tools has accelerated the identification of triazole-containing lead compounds, further driving demand.

Safety and handling guidelines for 2-(dimethyl-1H-1,2,4-triazol-5-yl)acetic acid emphasize standard laboratory precautions. While not classified as hazardous under major regulatory frameworks, proper storage conditions (e.g., anhydrous environments) are recommended to maintain stability. Material Safety Data Sheets (MSDS) provide detailed protocols for handling, ensuring compliance with occupational health standards.

Future research directions may explore the compound's role in catalysis or as a ligand in metal-organic frameworks (MOFs). With the expansion of precision medicine and targeted therapies, its derivatives could contribute to next-generation therapeutics. Collaborative efforts between chemists, biologists, and engineers will be key to unlocking its full potential across disciplines.